A simple asymmetric organocatalytic approach to optically active cyclohexenones†

Chemical Communications Pub Date: 2006-10-05 DOI: 10.1039/B611366D

Abstract

Optically active 2,5-disubstituted-cyclohexen-2-one derivatives have been prepared in a one-pot process consisting of five reaction steps: an organocatalytic asymmetric conjugated addition of β-ketoesters to α,β-unsaturated aldehydes that proceeds in aqueous solutions or under solvent-free conditions has been implemented in a multi-step process.

Graphical abstract: A simple asymmetric organocatalytic approach to optically active cyclohexenones
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